Trimethyl(p-tolyl)silane-d3

• Molecular Formula: C10H16Si
• Molecular Weight: 167.34 g/mol
• InChI: InChI=1S/C10H16Si/c1-9-5-7-10(8-6-9)11(2,3)4/h5-8H,1-4H3/i1D3
• InChIKey: QGHURGPPCGMAMZ-FIBGUPNXSA-N

Trimethyl(p-tolyl)silane-d3: Deuterated Internal Standard for MS

Trimethyl(p-tolyl)silane-d3 (CAS 1514864-14-2) is a deuterium-labeled isotopologue of trimethyl(p-tolyl)silane, a compound employed in organic synthesis and analytical chemistry. It contains three deuterium atoms substituted on the methyl group of the p-tolyl ring, resulting in a molecular weight of 167.34 g/mol [1]. This compound is classified as a stable isotope-labeled (SIL) internal standard, specifically designed for quantitative mass spectrometry applications. The non-deuterated parent compound, trimethyl(p-tolyl)silane (CAS 3728-43-6, MW 164.32 g/mol), is used in the synthesis of organosilicon compounds and as a reagent in various chemical transformations [2].

Workflow

Quantitative LC-MS / GC-MS

Selection

Deuterium-labeled organosilane ISTD

Use Context

Co-eluting internal standard for matrix effect correction

• [1] MedChemExpress. Trimethyl(p-tolyl)silane-d3 Product Page. Accessed 2026. View Source
• [2] PubChem. Trimethyl(p-tolyl)silane. Accessed 2026. View Source

Trimethyl(p-tolyl)silane-d3: Superior Quantification vs. Structural Analogs

Substituting Trimethyl(p-tolyl)silane-d3 with the non-deuterated parent compound or a different deuterated silane introduces significant analytical error in quantitative MS workflows. Unlabeled trimethyl(p-tolyl)silane cannot be distinguished from the target analyte by mass spectrometry, precluding its use as an internal standard . Alternative deuterated silanes (e.g., trimethyl(phenyl)silane-d9, tetramethylsilane-d12) possess different physicochemical properties—including altered retention times and extraction efficiencies—that fail to accurately compensate for matrix effects and ionization variability when analyzing trimethyl(p-tolyl)silane or related organosilicon species [1]. Deuterated isotopologues with different labeling patterns (e.g., 13C or 15N) exhibit distinct chromatographic behavior and may not co-elute with the analyte, a critical requirement for reliable quantification in complex biological or environmental matrices [2]. Therefore, generic substitution compromises method accuracy, precision, and reproducibility, necessitating the use of the exact deuterated isotopologue of the target analyte.

SIL-IS (d3)

Co-elutes and ionizes identically to the analyte, normalizing for instrument variability and sample loss.

Structural Analog

May exhibit retention time shifts, mismatched recovery, and variable matrix effects that introduce quantification bias.

Method Development

Simplifies calibration and reduces cross-validation steps because the internal standard behaves as the analyte.

Cross-Validation Burden

Requires extensive cross-calibration and method re-optimization to correct for differential ionization and recovery.

• [1] ResolveMass. Deuterated Standards for LC-MS Analysis: What They Are & Why They Matter. 2025. View Source
• [2] Wang, S., et al. Underlying Mechanisms of Chromatographic H/D, H/F, cis/trans and Isomerism Effects in GC-MS. MDPI, 2025. View Source

Trimethyl(p-tolyl)silane-d3: Key Performance Evidence

Mass Shift for Unambiguous MS Detection

Trimethyl(p-tolyl)silane-d3 exhibits a mass shift of +3.02 Da relative to the unlabeled analyte, trimethyl(p-tolyl)silane (MW 164.32 vs. 167.34). This mass difference exceeds the minimum recommended 3 Da threshold for small molecules, ensuring clear spectral separation without isotopic overlap from natural abundance 13C or 29Si . In contrast, a single deuterium label (+1 Da) or a 13C label (+1 Da) would risk interference from the analyte's M+1 isotopic peak, compromising quantification accuracy in complex matrices.

Deterministic Mass Shift

Cross-study comparable

+3.02 Da

Clean separation window for MS, eliminates signal cross-talk

Based on exact mass calculation C10H13D3Si vs C10H16Si

Evidence Dimension	Mass difference from unlabeled analyte
Target Compound Data	+3.02 Da
Comparator Or Baseline	Unlabeled trimethyl(p-tolyl)silane
Quantified Difference	+3.02 Da
Conditions	Molecular weight calculation; mass spectrometry

Why This Matters

A mass difference of ≥3 Da minimizes spectral overlap with natural isotopic peaks, enabling accurate and precise quantification in LC-MS/MS and GC-MS assays.

High Deuterium Enrichment Reduces Spectral Interference

Deuterium labeling on aliphatic methyl groups, as in Trimethyl(p-tolyl)silane-d3, induces a minimal chromatographic isotope effect compared to labeling on polar or exchangeable positions. Studies indicate that deuterated isotopologues with labels on non-polar alkyl chains exhibit retention time shifts of <0.05 min in reversed-phase LC, whereas labels near heteroatoms can cause shifts up to 0.3 min, leading to differential matrix effects [1][2]. This small shift ensures near-identical co-elution with the unlabeled analyte, a critical factor for accurate matrix effect correction.

Deuterium Enrichment

Class-level inference

≥98 atom % D

Reduces spectral interference from unlabeled isotopologues

Industry standard; verify lot-specific COA

Evidence Dimension	Retention time shift (approximate)
Target Compound Data	<0.05 min (methyl-labeled)
Comparator Or Baseline	Deuterated compounds labeled on polar/heteroatom positions
Quantified Difference	Up to 0.3 min shift for polar labels
Conditions	Reversed-phase LC; typical conditions

Why This Matters

Minimal retention time shift ensures co-elution, which is essential for the internal standard to experience the same matrix effects and ionization conditions as the analyte, thereby improving method accuracy and robustness.

• [1] Wang, S., et al. Underlying Mechanisms of Chromatographic H/D, H/F, cis/trans and Isomerism Effects in GC-MS. MDPI, 2025. View Source
• [2] MyADLM. Do Deuterium Labeled Internal Standards Correct for Matrix Effects in LC MS MS Assays. 2014. View Source

Certified Chemical Purity by GC and QNMR

Deuterated internal standards, such as Trimethyl(p-tolyl)silane-d3, provide significantly better correction for matrix effects compared to non-deuterated structural analogs. In a systematic study comparing deuterated (2H) SIL-IS to non-deuterated (13C/15N) SIL-IS for urinary biomarkers, the deuterated standards reduced ion suppression variability from ±25% to <±10% across 10 different urine matrices [1]. This improvement translates to more reliable quantification in complex biological samples, a key advantage for Trimethyl(p-tolyl)silane-d3 in metabolomics and environmental analysis.

Chemical Purity

Supplier data

Labeled (d3): ≥95%

Unlabeled: 97%

Comparable purity supports response factor calculation

QC by GC & QNMR; review supplier certificate

Evidence Dimension	Ion suppression variability
Target Compound Data	<±10% (deuterated)
Comparator Or Baseline	Non-deuterated (13C/15N) SIL-IS
Quantified Difference	±25% vs. <±10%
Conditions	LC-ESI-MS/MS; 10 urine matrices

Why This Matters

Effective matrix effect correction ensures accurate quantification across diverse sample types, reducing the risk of false negatives or positives in regulated analytical workflows.

• [1] Mitigating Matrix Effects in LC–ESI–MS/MS Analysis of a Urinary Biomarker of Xylenes Exposure. PMC, 2023. View Source

Ambient Temperature Shipping Stability

Trimethyl(p-tolyl)silane-d3 is commercially available with a certified chemical purity of 95% (as determined by GC and qNMR) and an isotopic enrichment of >98 atom % D [1]. This level of purity ensures that the internal standard contributes minimal interference to the analyte signal and provides a stable, reproducible response across calibration curves. In comparison, non-certified or lower-purity deuterated standards can introduce significant bias, with impurity-related signal suppression observed at levels as low as 2% [2].

Shipping Stability

Supporting evidence

This ISTD: Ambient stable

Cold-chain organosilanes: Require chilled transport

Simplifies logistics, reduces degradation risk

Long-term storage at -20°C, 3-year stability

Evidence Dimension	Chemical purity and isotopic enrichment
Target Compound Data	95% (GC/qNMR), >98 atom % D
Comparator Or Baseline	Non-certified or lower-purity deuterated standards
Quantified Difference	Impurity effects at >2%
Conditions	LC-MS/MS; calibration curves

Why This Matters

High isotopic purity minimizes analytical bias, ensuring that the internal standard does not artificially inflate or suppress the measured analyte concentration, which is critical for method validation and regulatory compliance.

• [1] J&K Scientific. Trimethyl(p-tolyl)silane-d3, 95%, reference material. Product Page. View Source
• [2] Evaluation of a Deuterium-Labeled Internal Standard for the Measurement of Sirolimus. Clinical Chemistry, 2008. View Source

Precision Workflows with Trimethyl(p-tolyl)silane-d3

Pharmaceutical Organosilicon Impurity Quantification

Use Trimethyl(p-tolyl)silane-d3 as an internal standard for LC-MS/MS or GC-MS quantification of trimethyl(p-tolyl)silane and related silane metabolites in plasma, urine, or tissue homogenates. Its +3 Da mass difference ensures unambiguous detection above background isotopes, while its methyl-group labeling minimizes retention time shifts, providing robust matrix effect correction [1][2]. This application is particularly critical in toxicology studies and environmental exposure assessments where accurate quantification of organosilicon compounds is required.

Environmental Fate and Metabolite Tracing

Employ Trimethyl(p-tolyl)silane-d3 to establish calibration curves and validate analytical methods for monitoring trimethyl(p-tolyl)silane in reaction mixtures during organosilicon synthesis. Its certified purity (≥95%) and isotopic enrichment (>98 atom % D) provide a reliable reference for assessing reaction yields, impurity profiles, and process consistency [3]. The use of a precise isotopologue reduces variability compared to external standard calibration, enabling more accurate kinetic studies and quality control.

NMR Method Validation and Solvent Suppression

Deploy Trimethyl(p-tolyl)silane-d3 in stable isotope dilution assays to trace the environmental fate and transformation of organosilicon compounds in soil, water, and sediment samples. The minimal retention time shift and effective matrix effect compensation (ion suppression variability reduced to <±10%) allow for accurate quantification even in complex environmental matrices [2]. This application supports regulatory compliance testing and environmental risk assessments for silane-based industrial chemicals.

Mechanistic Organic and Organometallic Chemistry Studies

Although primarily used in MS, Trimethyl(p-tolyl)silane-d3 can serve as a quantitative internal standard in 2H NMR or 29Si NMR experiments for determining the absolute concentration of trimethyl(p-tolyl)silane in formulations. The deuterium label provides a distinct NMR signal that does not overlap with the analyte's proton spectrum, enabling direct integration and quantification without the need for external calibration [4].

Application

Selection Property

Validation Focus

Pharmaceutical organosilicon impurity quantification

Co-eluting isotopic internal standard

Ion suppression correction, method validation documentation review

Environmental fate and metabolite tracing

High isotopic enrichment

False positive prevention in HRMS identification

NMR method validation

Verified chemical purity & structural integrity

qNMR calibration, chemical shift referencing

Mechanistic organic / organometallic studies

Site-specific deuteration (tolyl methyl)

Kinetic isotope effect interpretation, mechanistic pathway assignment

• [1] ResolveMass. Deuterated Standards for LC-MS Analysis. 2025. View Source
• [2] Mitigating Matrix Effects in LC–ESI–MS/MS Analysis. PMC, 2023. View Source
• [3] J&K Scientific. Trimethyl(p-tolyl)silane-d3 Product Specification. View Source
• [4] Simplification of NMR Workflows by Standardization Using 2H Integral. FH Aachen, 2026. View Source